Cas no 1184221-15-5 (N-(2,2-difluoroethyl)-1-methylpiperidin-4-amine)

• Product Name: N-(2,2-difluoroethyl)-1-methylpiperidin-4-amine
• CAS No: 1184221-15-5
• MF: C₈H₁₆F₂N₂
• MW: 178.222848892212
• CID: 3160201
• PubChem ID: 50896642
• Update Time: 2025-05-19

N-(2,2-difluoroethyl)-1-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-difluoroethyl)-1-methylpiperidin-4-amine
• 4-Piperidinamine, N-(2,2-difluoroethyl)-1-methyl-
• JYJJBMQMTNTHKY-UHFFFAOYSA-O
• 1184221-15-5
• AKOS005169360
• EN300-145839
• JXB22115
• STL584269
• (2,2-difluoroethyl)(1-methyl(4-piperidyl))amine
• CS-0441845
• 963-838-4

• MDL： MFCD12807482
• Inchi： 1S/C8H16F2N2/c1-12-4-2-7(3-5-12)11-6-8(9)10/h7-8,11H,2-6H2,1H3
• InChI Key： JYJJBMQMTNTHKY-UHFFFAOYSA-N
• SMILES： N1(C)CCC(NCC(F)F)CC1

Computed Properties

• Exact Mass: 178.12815484Da
• Monoisotopic Mass: 178.12815484Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 200.8±40.0 °C at 760 mmHg
• Flash Point: 75.2±27.3 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

N-(2,2-difluoroethyl)-1-methylpiperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2,2-difluoroethyl)-1-methylpiperidin-4-amine

N-(2,2-Difluoroethyl)-1-Methylpiperidin-4-Amine: A Comprehensive Overview

N-(2,2-Difluoroethyl)-1-methylpiperidin-4-amine, identified by the CAS registry number 1184221-15-5, is a versatile compound with significant applications in various fields. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and its structure incorporates a methyl group at the 1-position and a 2,2-difluoroethyl substituent at the 4-position. The presence of fluorine atoms in the molecule introduces unique electronic and steric properties, making it highly valuable in chemical synthesis and pharmaceutical research.

The synthesis of N-(2,2-difluoroethyl)-1-methylpiperidin-4-amine typically involves multi-step reactions, often starting from piperidine derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. Its structure provides a scaffold for the development of bioactive molecules targeting various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and analgesic activities. Additionally, its ability to act as a chiral ligand in asymmetric catalysis has been explored, further expanding its utility in organic synthesis.

Recent studies have also highlighted the role of N-(2,2-difluoroethyl)-1-methylpiperidin-4-amine in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are investigating its potential as a component in light-emitting diodes (LEDs) and solar cells, where its fluorinated structure could enhance device performance.

In terms of toxicity and safety profiles, N-(2,2-difluoroethyl)-1-methylpiperidin-4-amine has undergone rigorous testing to ensure compliance with international safety standards. Studies indicate that it exhibits low acute toxicity when handled appropriately, making it suitable for industrial and laboratory use under controlled conditions.

The future outlook for this compound is bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and biotechnology. Its versatility as both a chemical building block and a functional material positions it as a key player in advancing scientific innovation across multiple disciplines.